5-Methoxycarbonyl Deferasirox 5-Methoxycarbonyl Deferasirox
Brand Name: Vulcanchem
CAS No.: 1395346-29-8
VCID: VC0121546
InChI: InChI=1S/C22H15N3O6/c26-17-4-2-1-3-15(17)19-23-20(16-11-13(22(30)31)7-10-18(16)27)25(24-19)14-8-5-12(6-9-14)21(28)29/h1-11,26-27H,(H,28,29)(H,30,31)
SMILES: C1=CC=C(C(=C1)C2=NN(C(=N2)C3=C(C=CC(=C3)C(=O)O)O)C4=CC=C(C=C4)C(=O)O)O
Molecular Formula: C23H17N3O6
Molecular Weight: 431.404

5-Methoxycarbonyl Deferasirox

CAS No.: 1395346-29-8

Cat. No.: VC0121546

Molecular Formula: C23H17N3O6

Molecular Weight: 431.404

* For research use only. Not for human or veterinary use.

5-Methoxycarbonyl Deferasirox - 1395346-29-8

Specification

CAS No. 1395346-29-8
Molecular Formula C23H17N3O6
Molecular Weight 431.404
IUPAC Name 3-[2-(4-carboxyphenyl)-5-(2-hydroxyphenyl)-1,2,4-triazol-3-yl]-4-hydroxybenzoic acid
Standard InChI InChI=1S/C22H15N3O6/c26-17-4-2-1-3-15(17)19-23-20(16-11-13(22(30)31)7-10-18(16)27)25(24-19)14-8-5-12(6-9-14)21(28)29/h1-11,26-27H,(H,28,29)(H,30,31)
Standard InChI Key PGLQINZEMMRJTR-NWILIBCHSA-N
SMILES C1=CC=C(C(=C1)C2=NN(C(=N2)C3=C(C=CC(=C3)C(=O)O)O)C4=CC=C(C=C4)C(=O)O)O

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